Cas no 1192-80-9 (3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole)

• Product Name: 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole
• CAS No: 1192-80-9
• MF: C₄H₅ClN₂O
• MW: 132.54829955101
• MDL: MFCD01809083
• CID: 205983
• PubChem ID: 302157
• Update Time: 2025-10-30

3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole
• 1,2,4-Oxadiazole,3-(chloromethyl)-5-methyl-
• 3-CHLOROMETHYL-5-METHYL-[1,2,4]OXADIAZOLE
• 3-(chloromethyl)-5-methyl-1,2,4-oxadiazole(SALTDATA: FREE)
• 3-chloromethyl-5-methyl-1,2,4-oxadiazole
• 1,2,4-OXADIAZOLE, 3-(CHLOROMETHYL)-5-METHYL-
• NSC184824
• PubChem17691
• ZFYVXZGJPJTIPQ-UHFFFAOYSA-N
• STK787108
• SBB014359
• BBL020021
• 3299AA
• RP20029
• VZ34936
• AB09935
• J-510839
• 1192-80-9
• Boc-(R)-3-Amino-3-(3,5-dimethoxy-phenyl)-propionicacid
• DTXSID10306989
• 3-(Chloromethyl)-5-methyl-1 pound not2 pound not4-oxadiazole
• NSC-184824
• AKOS001200892
• CS-10446
• FT-0647798
• C71636
• SCHEMBL1170174
• CS-0075702
• F2124-0766
• MFCD01809083
• A2477
• EN300-23598
• AM9986
• SY081854
• ALBB-018592
• DB-011479

• MDL： MFCD01809083
• Inchi： 1S/C4H5ClN2O/c1-3-6-4(2-5)7-8-3/h2H2,1H3
• InChI Key： ZFYVXZGJPJTIPQ-UHFFFAOYSA-N
• SMILES： ClCC1=NOC(C)=N1

Computed Properties

• Exact Mass: 132.00900
• Monoisotopic Mass: 132.009
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 38.9

Experimental Properties

• Density: 1.291
• Boiling Point: 211.6°C at 760 mmHg
• Flash Point: 81.8°C
• Refractive Index: 1.483
• PSA: 38.92000
• LogP: 1.11680

3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,Store in freezer, under -20°C

Additional information on 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole

Introduction to 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole (CAS No. 1192-80-9)

3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole, with the CAS number 1192-80-9, is a versatile organic compound that has garnered significant attention in the fields of chemistry, pharmaceuticals, and materials science. This compound is characterized by its unique structural features and chemical properties, making it a valuable building block in various synthetic pathways and applications.

The molecular structure of 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole consists of a 1,2,4-oxadiazole ring substituted with a chloromethyl group and a methyl group. The 1,2,4-oxadiazole ring is a five-membered heterocyclic compound containing two nitrogen atoms and one oxygen atom. The presence of the chloromethyl group imparts reactivity and functional versatility to the molecule, enabling it to participate in a wide range of chemical reactions.

In recent years, 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel antiviral agents and anticancer drugs. The chloromethyl group can be readily functionalized to introduce various substituents, thereby modulating the biological activity and pharmacological properties of the final products.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The researchers demonstrated that these inhibitors exhibited high selectivity and efficacy against cancer cells while showing minimal toxicity to normal cells. This finding underscores the potential of 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole as a valuable tool in the design and development of targeted therapies.

Beyond pharmaceutical applications, 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole has also found utility in materials science. Its unique chemical properties make it suitable for use in the synthesis of functional polymers and coatings. For example, researchers have utilized this compound to develop polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole typically involves multi-step processes that can be optimized for large-scale production. One common synthetic route involves the reaction of an appropriate nitrile with an acid chloride followed by cyclization to form the 1,2,4-oxadiazole ring. The chloromethylation step can then be carried out using various reagents such as thionyl chloride or phosphorus trichloride. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on an industrial scale.

In conclusion, 3-(Chloromethyl)-5-methyl-1,2,4-oxadiazole (CAS No. 1192-80-9) is a multifaceted compound with a wide range of applications in chemistry and related fields. Its unique structural features and chemical reactivity make it an invaluable building block for the synthesis of bioactive compounds and functional materials. Ongoing research continues to uncover new possibilities for its use in drug discovery and materials science, further solidifying its importance in these areas.